Chloro(cyclopenta-1,3-dien-1-yl)dimethylsilane

• CAS No.: 13688-59-0
• Molecular Formula: C7H11ClSi
• Molecular Weight: 158.70 g/mol
• IUPAC Name: chloro-cyclopenta-1,3-dien-1-yl-dimethylsilane
• InChI: InChI=1S/C7H11ClSi/c1-9(2,8)7-5-3-4-6-7/h3-5H,6H2,1-2H3
• InChI Key: CQKAMKYHMLNGQC-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C1=CC=CC1)Cl

Description

Chloro(cyclopenta-1,3-dien-1-yl)dimethylsilane is a useful research compound. Its molecular formula is C7H11ClSi and its molecular weight is 158.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of Me2SiCl2 (225 mL, 1.86 mol) in 450 mL of diethyl ether was cooled to 0° C., after which a sodium cyclopentadiene (compound 1) solution (1.68 M, 950 mL, 1.60 mol) was added dropwise. A white precipitate formed immediately. The reaction was allowed to warm up to room temperature and was stirred for an additional 4 hours. The resulting reaction mixture was centrifuged to separate precipitate from supernatant. The volatiles of the isolated supernatant were removed in vacuo. Fractional distillation yielded 122.76 g (48%) of the desired product as a colorless liquid (48-52° C./15 mmHg).